Cas no 1209831-39-9 (3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride)

• Product Name: 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride
• CAS No: 1209831-39-9
• MF: C₁₅H₁₇Cl₂N₃
• MW: 310.221581220627
• CID: 4577801
• Update Time: 2025-06-08

3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methanamine dihydrochloride
• 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride

• Inchi： 1S/C15H15N3.2ClH/c16-9-12-4-3-5-13(8-12)10-18-11-17-14-6-1-2-7-15(14)18;;/h1-8,11H,9-10,16H2;2*1H
• InChI Key： HCUNDNCYCAFSTF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(CN2C3=CC=CC=C3N=C2)=C1)N.[H]Cl.[H]Cl

Additional information on 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride

Introduction to 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride (CAS No: 1209831-39-9)

The compound 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride, identified by the CAS number 1209831-39-9, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazole derivatives, a class of molecules known for their diverse biological activities. The structural framework of this molecule incorporates a benzodiazol-1-ylmethyl substituent linked to a phenyl ring, further modified by an amine group, which contributes to its unique pharmacological profile.

In recent years, benzodiazole derivatives have been extensively studied for their potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The presence of the benzodiazol-1-ylmethyl moiety in 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride suggests that it may exhibit anxiolytic, sedative, and muscle relaxant properties. These characteristics are attributed to the interaction of the benzodiazole core with central nervous system receptors, particularly the GABA-A receptor complex. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation and administration in clinical settings.

Current research in the field of neuropharmacology has highlighted the importance of structurally diverse benzodiazole derivatives in developing novel therapeutic agents. The phenylmethanamine component of this compound adds another layer of complexity to its biological activity, potentially influencing its binding affinity and selectivity. Studies have shown that modifications in the phenyl ring can significantly alter the pharmacokinetic and pharmacodynamic properties of benzodiazole-based compounds. This has prompted researchers to explore novel derivatives like 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride as potential leads for future drug development.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders with limited treatment options. For instance, benzodiazole derivatives have been investigated for their efficacy in managing conditions such as epilepsy, anxiety disorders, and sleep disturbances. The unique structural features of 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride may offer advantages over existing treatments by providing a more targeted approach with fewer side effects. Preliminary in vitro studies have demonstrated promising results regarding its interaction with key neurotransmitter systems involved in these disorders.

The synthesis and characterization of 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride involve sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular conformation and interactions, which are essential for understanding its biological behavior.

From a medicinal chemistry perspective, the development of 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride represents a significant advancement in the design of benzodiazole-based therapeutics. The integration of structural elements that enhance binding affinity while minimizing adverse effects is a key focus in modern drug discovery. This compound exemplifies how strategic modifications can lead to novel molecules with improved pharmacological profiles. Researchers are particularly interested in exploring its potential as an alternative or adjunct therapy for patients who do not respond well to conventional treatments.

The pharmacological evaluation of 3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride involves comprehensive preclinical studies to assess its efficacy and safety. These studies include acute toxicity tests, chronic administration trials, and interaction studies with other drugs. The dihydrochloride salt form plays a crucial role in these evaluations by ensuring consistent dosing and improved bioavailability. Preliminary findings suggest that this compound exhibits moderate potency with a favorable side effect profile compared to existing benzodiazole derivatives.

In conclusion,3-(1H-1,3-Benzodiazol-1-ylmethyl)phenylmethanamine Dihydrochloride (CAS No: 1209831-39-9) is a promising compound with significant potential in the treatment of neurological and psychiatric disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further clinical investigation. As research continues to uncover new applications for benzodiazole derivatives,this molecule stands out as a valuable addition to the pharmacopeia, offering hope for improved therapeutic outcomes for patients worldwide.